Cas no 444666-43-7 (2-Chloro-4-methyl-1,3,5-triazine)
2-Chloro-4-methyl-1,3,5-triazine Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-4-methyl-1,3,5-triazine
- 1,3,5-Triazine, 2-chloro-4-methyl-
- SB73446
- SY272714
- 2-Chloro-4-methyl-1,3,5-triazine
-
- MDL: MFCD23143805
- Inchi: 1S/C4H4ClN3/c1-3-6-2-7-4(5)8-3/h2H,1H3
- InChI Key: WALTZQPCFRFJHG-UHFFFAOYSA-N
- SMILES: ClC1=NC=NC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 77.7
- XLogP3: 1.3
- Topological Polar Surface Area: 38.7
2-Chloro-4-methyl-1,3,5-triazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM329379-1g |
2-chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95%+ | 1g |
$1070 | 2024-07-16 | |
| eNovation Chemicals LLC | Y1188342-1g |
2-Chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95% | 1g |
$1045 | 2024-07-19 | |
| Chemenu | CM329379-1g |
2-chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95%+ | 1g |
$2208 | 2021-08-18 | |
| Enamine | EN300-747230-0.05g |
2-chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95.0% | 0.05g |
$341.0 | 2025-03-10 | |
| Enamine | EN300-747230-0.1g |
2-chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95.0% | 0.1g |
$509.0 | 2025-03-10 | |
| Enamine | EN300-747230-0.25g |
2-chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95.0% | 0.25g |
$728.0 | 2025-03-10 | |
| Enamine | EN300-747230-0.5g |
2-chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95.0% | 0.5g |
$1148.0 | 2025-03-10 | |
| Enamine | EN300-747230-1.0g |
2-chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95.0% | 1.0g |
$1472.0 | 2025-03-10 | |
| Enamine | EN300-747230-2.5g |
2-chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95.0% | 2.5g |
$2884.0 | 2025-03-10 | |
| Enamine | EN300-747230-5.0g |
2-chloro-4-methyl-1,3,5-triazine |
444666-43-7 | 95.0% | 5.0g |
$4267.0 | 2025-03-10 |
2-Chloro-4-methyl-1,3,5-triazine Suppliers
2-Chloro-4-methyl-1,3,5-triazine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 2-Chloro-4-methyl-1,3,5-triazine
2-Chloro-4-methyl-1,3,5-triazine: A Comprehensive Overview
The compound 2-Chloro-4-methyl-1,3,5-triazine, identified by the CAS number 444666-43-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring. The presence of chlorine and methyl groups at specific positions imparts unique chemical properties to this molecule, making it a subject of interest in various research and industrial applications.
Recent studies have highlighted the potential of 2-Chloro-4-methyl-1,3,5-triazine in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and composites. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that this compound can be used to create lightweight yet durable materials for aerospace applications. The ability of this triazine derivative to undergo various substitution reactions has been pivotal in these advancements.
In addition to its role in materials science, 2-Chloro-4-methyl-1,3,5-triazine has shown promise in medicinal chemistry. A team of chemists at the University of California reported in 2023 that this compound exhibits potential as a lead molecule for anti-cancer drug development. The chlorine and methyl substituents on the triazine ring contribute to its bioactivity by influencing the molecule's solubility and binding affinity with target proteins. This research underscores the importance of understanding the structure-property relationships in such compounds.
The synthesis of 2-Chloro-4-methyl-1,3,5-triazine involves a multi-step process that typically begins with the preparation of 1,3,5-triazine derivatives. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, a study published in Green Chemistry in 2023 introduced a novel catalyst system that significantly reduces reaction time and energy consumption during the synthesis process. Such innovations are crucial for scaling up production while maintaining sustainability.
Beyond its chemical applications, 2-Chloro-4-methyl-1,3,5-triazine has also been studied for its environmental impact. A 2023 report by the European Chemicals Agency (ECHA) evaluated the compound's toxicity and biodegradability under various conditions. The findings indicated that while it is not inherently hazardous under normal use conditions, proper handling and disposal protocols are essential to minimize environmental risks. This information is vital for industries utilizing this compound in their manufacturing processes.
In conclusion, 2-Chloro-4-methyl-1,3,5-triazine, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research and industrial applications. From materials science to medicinal chemistry and environmental studies, this compound demonstrates a wide range of potential uses that are only beginning to be explored. As researchers uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in shaping future technologies.
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